Cas no 163271-63-4 (Benzenamine, 3-[(1,1-dimethylethyl)thio]-)
163271-63-4 structure
Product Name:Benzenamine, 3-[(1,1-dimethylethyl)thio]-
CAS No:163271-63-4
MF:C10H15NS
MW:181.29780125618
CID:1346884
PubChem ID:60876157
Update Time:2025-04-20
Benzenamine, 3-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-[(1,1-dimethylethyl)thio]-
- 3-tert-butylsulfanylaniline
- 3-(tert-Butylsulfanyl)aniline
- SCHEMBL5313141
- DTXSID10734046
- 163271-63-4
- AKOS010096796
-
- Inchi: 1S/C10H15NS/c1-10(2,3)12-9-6-4-5-8(11)7-9/h4-7H,11H2,1-3H3
- InChI Key: QSQKJCKKDFCJFE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)N)C(C)(C)C
Computed Properties
- Exact Mass: 181.09265
- Monoisotopic Mass: 181.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzenamine, 3-[(1,1-dimethylethyl)thio]- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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